N-(2,5-dimethoxyphenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-[(2-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19FN2O5/c1-30-14-11-12-20(31-2)18(13-14)26-24(29)22-21(16-8-4-6-10-19(16)32-22)27-23(28)15-7-3-5-9-17(15)25/h3-13H,1-2H3,(H,26,29)(H,27,28)
• InChI Key: QIBVLPSZRBQMCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C24H19FN2O5
• Molecular Weight: 434.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide, also known as C11H10FN3O4, is a chemical compound that has gained increasing attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of related compounds, demonstrating the breadth of chemical techniques and the potential for varied applications. For example, the synthesis of related benzofuran and benzothiazole derivatives has been reported, showcasing methods for creating compounds with potentially similar properties to N-(2,5-dimethoxyphenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide. These methods often involve complex reactions that yield compounds with specific functional groups, which could influence their biological activity or material properties (Owton et al., 1995; Jackson & Marriott, 2002).

Biological Activity

Several studies have been conducted to evaluate the biological activities of compounds structurally related to this compound. These activities range from antimicrobial to anticancer properties, highlighting the potential therapeutic applications of these compounds. For instance, specific derivatives have shown potent and selective inhibitory activity against lung, colon, and breast cancer cell lines, suggesting a possible novel mechanism of action distinct from existing therapies (Mortimer et al., 2006). Moreover, the antiproliferative activity of amine, amino acid, and dipeptide-coupled benzamides further underscores the potential for designing new therapeutic agents targeting sigma-1 receptors, with implications for cancer treatment (Youssef et al., 2020).

Material Science Applications

The synthesis and properties of ortho-linked polyamides based on related chemical structures have been explored, indicating the material science applications of these compounds. Such polyamides, derived from bis(ether-carboxylic acid) or bis(ether amine) related to 4-tert-butylcatechol, exhibit noncrystalline properties, high solubility in polar solvents, and the ability to form transparent, flexible, and tough films. This suggests potential uses in coatings, films, and other materials where such properties are desirable (Hsiao et al., 2000).